Cas no 1238062-46-8 (1H-Pyrazole, 5-iodo-3-(phenylmethyl)-1-(tetrahydro-2H-pyran-2-yl)-)

• Product Name: 1H-Pyrazole, 5-iodo-3-(phenylmethyl)-1-(tetrahydro-2H-pyran-2-yl)-
• CAS No: 1238062-46-8
• MF: C₁₅H₁₇IN₂O
• MW: 368.212755918503
• CID: 2142190
• Update Time: 2023-11-19

1H-Pyrazole, 5-iodo-3-(phenylmethyl)-1-(tetrahydro-2H-pyran-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-5-iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole
• CID 121004952
• 1H-Pyrazole, 5-iodo-3-(phenylmethyl)-1-(tetrahydro-2H-pyran-2-yl)-

• Inchi： 1S/C15H17IN2O/c16-14-11-13(10-12-6-2-1-3-7-12)17-18(14)15-8-4-5-9-19-15/h1-3,6-7,11,15H,4-5,8-10H2
• InChI Key： MKHVCFNODJMKAC-UHFFFAOYSA-N
• SMILES： IC1=CC(CC2C=CC=CC=2)=NN1C1CCCCO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 283
• Topological Polar Surface Area: 27

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• Boiling Point: 465.1±45.0 °C(Predicted)
• pka: 0.07±0.19(Predicted)